molecular formula C8H18O3 B6251485 5-(2-methoxyethoxy)pentan-2-ol CAS No. 1249730-38-8

5-(2-methoxyethoxy)pentan-2-ol

Cat. No. B6251485
CAS RN: 1249730-38-8
M. Wt: 162.2
InChI Key:
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Description

5-(2-methoxyethoxy)pentan-2-ol is a chemical compound with the molecular formula C8H18O3 . It is a derivative of 2-pentanol, which is an organic chemical compound used as a solvent and an intermediate in the manufacturing of other chemicals .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-(2-methoxyethoxy)pentan-2-ol can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-methoxyethanol", "1-bromopentane", "sodium hydride", "tetrahydrofuran", "2-propanol" ], "Reaction": [ "Step 1: React 2-methoxyethanol with sodium hydride in tetrahydrofuran to form the sodium alkoxide intermediate.", "Step 2: Add 1-bromopentane to the reaction mixture and stir at room temperature for several hours to allow for the substitution reaction to occur.", "Step 3: Quench the reaction with water and extract the product with an organic solvent.", "Step 4: Purify the product by distillation or column chromatography to obtain 5-(2-methoxyethoxy)pentan-2-ol.", "Step 5: Convert the product to the desired salt or ester form, if necessary, using appropriate reagents such as acetic anhydride and pyridine." ] }

CAS RN

1249730-38-8

Product Name

5-(2-methoxyethoxy)pentan-2-ol

Molecular Formula

C8H18O3

Molecular Weight

162.2

Purity

95

Origin of Product

United States

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